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Compound of Interest

Compound Name: Pentaerythritol tetranitrate

Cat. No.: B1201358

Pentaerythritol tetranitrate (PETN) is a powerful and widely used explosive, but its stability
relative to other common nitrate esters is a critical consideration for researchers, scientists, and
drug development professionals. This guide provides an objective comparison of the stability of
PETN with other significant nitrate esters, namely nitroglycerin (NG), ethylene glycol dinitrate
(EGDN), and erythritol tetranitrate (ETN), supported by experimental data.

Quantitative Stability Data

The stability of an explosive material is primarily assessed by its sensitivity to mechanical
stimuli (impact and friction) and its thermal stability. The following table summarizes the key
stability parameters for PETN and its counterparts. Lower values for impact sensitivity indicate
greater sensitivity, while higher values for friction sensitivity suggest lower sensitivity. For
thermal stability, a higher decomposition temperature indicates greater stability.
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. Impact Sensitivity Friction Sensitivity = Decomposition
Nitrate Ester

(J) (N) Temperature (°C)
PETN 3-4[1] 50 - 60[2][3] ~160[4]
Nitroglycerin (NG) ~0.2 <2 ~50-60
Ethylene Glycol
o 0.2-0.5 ~2 ~114
Dinitrate (EGDN)
Erythritol Tetranitrate
3.6[5] 54[5] ~160

(ETN)

Analysis of Stability

From the data presented, PETN and ETN exhibit broadly similar impact and friction
sensitivities, positioning them as more stable than the highly sensitive liquid nitrate esters, NG
and EGDN.[1][5] PETN is known to be one of the more sensitive secondary explosives, yet it is
considerably less sensitive to mechanical shock than NG. The thermal stability of PETN is also
notable, with a decomposition onset temperature significantly higher than that of NG and
EGDN.[4] ETN, while structurally similar to PETN, is reported to have a slightly lower thermal
stability despite a similar decomposition temperature.[6]

Experimental Protocols

The data presented in this guide are derived from standardized experimental tests designed to
assess the stability of energetic materials. The methodologies for three key tests are detailed
below.

BAM Impact Test (UN Test 3(a)(i))

The BAM (Bundesanstalt fiir Materialforschung und -priifung) impact test determines the
sensitivity of a substance to drop-weight impact.[7][8] A sample of the material is placed on an
anvil, and a specified weight is dropped from varying heights.[7] The lowest height at which an
explosion, flame, or audible report is observed in a set number of trials determines the impact
energy.[9] The apparatus consists of a drop weight, a guidance system, and a sample holder
assembly.[9]
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BAM Friction Test (UN Test 3(b)(i))

This test evaluates the sensitivity of a substance to frictional stimuli.[10] A small amount of the
test material is subjected to friction between a stationary porcelain pin and a moving porcelain
plate.[10][11] The load on the pin is varied, and the lowest load at which an explosion or
ignition occurs in a specified number of trials is recorded as the friction sensitivity.[10] The
apparatus consists of a friction device with a porcelain plate and pin, a loading arm, and
weights.[10]

Vacuum Thermal Stability Test (STANAG 4556)

This method is used to determine the thermal stability of explosives by measuring the volume
of gas evolved from a sample when heated under a vacuum at a constant temperature.[12][13]
[14] A known quantity of the explosive is placed in a glass tube, which is then evacuated and
heated in a constant temperature bath.[15] The volume of gas produced over a specific period
is measured using a manometer.[15] A larger volume of evolved gas indicates lower thermal
stability.

Abel Heat Test

The Abel heat test is a traditional method for assessing the chemical stability of nitrocellulose-
based energetic materials. A sample is heated at a constant temperature in a test tube, and a
strip of potassium iodide-starch paper is exposed to the evolving gases.[16][17] The time taken
for the paper to reach a standard tint due to the liberation of nitrogen oxides is a measure of
the material's stability.[17]

Visualizing Chemical and Experimental Processes

To further elucidate the concepts discussed, the following diagrams, generated using Graphviz
(DOT language), illustrate key pathways and workflows.
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Generalized decomposition pathway for nitrate esters.
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Experimental workflow for the BAM Impact Test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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